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Compound of Interest

Compound Name: 5-tert-Butyl-m-xylene

Cat. No.: B1265441

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the characterization and performance of
5-tert-butyl-m-xylene and its key derivatives. It is designed to assist researchers, scientists,
and professionals in the drug development field in understanding the synthesis, properties, and
potential applications of these compounds. This document presents objective data, detailed
experimental protocols, and comparative analysis with alternative compounds, facilitating
informed decisions in research and development.

Physicochemical Properties

5-tert-Butyl-m-xylene serves as a crucial starting material for the synthesis of various
derivatives, most notably nitrated and acylated compounds used in the fragrance and
pharmaceutical industries. The introduction of different functional groups significantly alters the
physicochemical properties of the parent molecule. A summary of these properties for 5-tert-
butyl-m-xylene and its prominent derivatives is presented below.
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Musk Ketone

Musk Xylene (4'-tert-Butyl- e
- er -
5-tert-Butyl-m-  (5-tert-butyl- 2',6'-dimethyl- .
Property . Butylisophthal
xylene 2,4,6-trinitro- 3',5'- ) ]
o ic acid
m-xylene) dinitroacetoph
enone)
2359-09-3[5][6]
CAS Number 98-19-1[1][2][3] 81-15-2[4] 81-14-1 -
Molecular
C12H18[1][2] C12H15N306[4]  C14H18N205 C12H1404[5][6]
Formula
Molecular Weight
162.27[1][2] 297.26[4] 294.30 222.24[6]
(g/mol)
Yellowish ] ] )
Colorless ] Light yellow White to off-white
Appearance o crystalline )
liquid[8] ] powder[11] solid[5]
solid[9][10]
Melting Point
C) -22[2] 112.5-114.5[10] 133.5-136.5[11]  >300[7]
Boiling Point (°C)  207-209[2] >200[12] Not available Not available
Insoluble in Insoluble in Limited solubility

Solubility

water; soluble in

organic solvents.

[°]

water; soluble in
ethanol and
ether.[12]

Soluble in water.

in water; soluble
in acetone and
ethanol.[5]

Comparative Analysis with Alternative Compounds

Nitro-musks derived from 5-tert-butyl-m-xylene, such as musk xylene, have historically been

used as fragrance ingredients. However, due to environmental and health concerns, their use

has declined, and alternative fragrance compounds like polycyclic and macrocyclic musks have

gained prominence.[13][14]
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Compound Class

Representative
Compound(s)

Key Characteristics

Physicochemical
Properties (Typical)

Nitro Musks

Musk Xylene, Musk

Ketone

Strong, persistent
musk odor; excellent

fixatives.[15]

High molecular
weight, crystalline
solids, lipophilic.[4][12]

Polycyclic Musks

Galaxolide (HHCB),
Tonalide (AHTN)

Clean, sweet,
powdery musk odor;
widely used in
consumer products.
[14]

Log Kow: 5.7-5.9;
Water Solubility: 1.25-
1.75 mg/L.[16]

Macrocyclic Musks

Muscone,
Ambrettolide

Structurally similar to
natural musks; often
have complex and

animalic notes.[15]

High molecular
weight, variable
structures (ketones,

lactones).

Alicyclic Musks

Helvetolide,

Romandolide

Fruity and pear-like

musk notes.

Structurally different
from other musk

classes.

Experimental Protocols

Synthesis of 5-tert-Butyl-m-xylene (Friedel-Crafts

Alkylation)

Objective: To synthesize 5-tert-butyl-m-xylene by the alkylation of m-xylene with tert-butyl

chloride using a Lewis acid catalyst.

Materials:

m-Xylene

tert-Butyl chloride

Dichloromethane (solvent)

Anhydrous aluminum chloride (AICI3) or Ferric chloride (FeClI3)
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Ice

Hydrochloric acid (10% solution)

Sodium bicarbonate (5% solution)

Anhydrous sodium sulfate

Separatory funnel, round-bottom flask, condenser, magnetic stirrer, heating mantle.

Procedure:

In a clean, dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser,
dissolve m-xylene in dichloromethane.

Cool the flask in an ice bath.

Slowly add anhydrous aluminum chloride to the stirred solution.

Gradually add tert-butyl chloride to the reaction mixture.

After the addition is complete, remove the ice bath and allow the mixture to stir at room
temperature for 1-2 hours.

Quench the reaction by slowly pouring the mixture over crushed ice and 10% HCI.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with water, 5% sodium bicarbonate solution, and again
with water.

Dry the organic layer over anhydrous sodium sulfate.

Filter and remove the solvent by rotary evaporation.

The resulting crude product can be purified by distillation.
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Synthesis of Musk Xylene (Nitration of 5-tert-Butyl-m-
xylene)

Objective: To synthesize musk xylene by the nitration of 5-tert-butyl-m-xylene.
Materials:

o 5-tert-Butyl-m-xylene

Fuming nitric acid

Concentrated sulfuric acid

Ethanol

Ice bath, beaker, stirring rod.

Procedure:

Prepare a nitrating mixture by carefully adding concentrated sulfuric acid to fuming nitric acid
in a beaker cooled in an ice bath.

o Slowly add 5-tert-butyl-m-xylene to the cold, stirred nitrating mixture. Maintain the
temperature below 10°C.

o After the addition, continue stirring for an additional 2 hours, allowing the mixture to slowly
warm to room temperature.

¢ Pour the reaction mixture onto crushed ice, which will cause the crude musk xylene to
precipitate.

 Filter the solid product and wash it thoroughly with cold water.

Recrystallize the crude product from ethanol to obtain purified musk xylene.

Characterization Techniques
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The synthesized compounds should be characterized using standard analytical techniques to
confirm their identity and purity.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra provide
detailed information about the molecular structure. For example, the *H NMR of 5-tert-butyl-
m-xylene will show characteristic signals for the tert-butyl protons, methyl protons, and
aromatic protons.

« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present
in the molecule. For instance, the nitrated derivatives will show strong absorption bands
corresponding to the nitro group (NO2) stretching vibrations.

e Mass Spectrometry (MS): MS provides information about the molecular weight and
fragmentation pattern of the compound, confirming its molecular formula.

e Gas Chromatography (GC): GC can be used to assess the purity of the synthesized
compounds and to separate mixtures of isomers.

Reaction Pathways and Workflows

The synthesis of key derivatives of 5-tert-butyl-m-xylene involves multi-step reaction
pathways. These can be visualized to better understand the chemical transformations.
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Caption: Synthesis pathways for major derivatives of 5-tert-butyl-m-xylene.
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Caption: General experimental workflow for synthesis and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1265441#characterization-of-5-tert-butyl-m-xylene-
derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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